- Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light, World Intellectual Property Organization, , ,
Cas no 4837-20-1 (4-(Difluoromethoxy)benzoic acid)
4837-20-1 structure
4-(Difluoromethoxy)benzoic acid Properties
Names and Identifiers
-
- 4-(Difluoromethoxy)benzoic acid
- p-(Difluoromethoxy)benzoic Acid
- α,α-Difluoro-p-anisic Acid
- 4-Difluoromethoxy-benzoic acid
- Benzoic acid, 4-(difluoromethoxy)-
- PubChem3933
- 4-difluoromethoxybenzoic acid
- 4-difluoromethoxy benzoic acid
- BSNNYLYELGBSBA-UHFFFAOYSA-N
- HMS1763K06
- alpha,alpha-Difluoro-p-anisic Acid
- BCP20506
- 4 - Difluoromethoxy - benzoic acid
- STK299276
- RW3406
- DTXSID70353232
- 4-(Difluoromethoxy)benzoicacid
- AK-968/13278120
- CS-W016829
- AMY39613
- EN300-00033
- AKOS000104680
- A20368
- 4-(Difluoromethoxy)benzoic acid, 98%
- FT-0602315
- CK1061
- 4837-20-1
- MFCD00221454
- D4762
- Z56899181
- 4-[(Difluoromethyl)oxy]benzoic acid
- SY011864
- F1575-0123
- SCHEMBL1018588
- AS-18835
- ALBB-000308
- BBL038042
- DB-051548
- DTXCID80304295
- +Expand
-
- MFCD00221454
- BSNNYLYELGBSBA-UHFFFAOYSA-N
- 1S/C8H6F2O3/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H,11,12)
- FC([H])(OC1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])F
- 2615223
Computed Properties
- 188.02900
- 1
- 5
- 3
- 188.02850037g/mol
- 13
- 176
- 0
- 0
- 0
- 0
- 0
- 1
- 2.9
- nothing
- 0
- 46.5
Experimental Properties
- 1.98620
- 46.53000
- 272.1°C at 760 mmHg
- 168.0 to 172.0 deg-C
- White powder
- Uncertain
4-(Difluoromethoxy)benzoic acid Security Information
4-(Difluoromethoxy)benzoic acid Customs Data
- 2918990090
-
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Difluoromethoxy)benzoic acid Price
4-(Difluoromethoxy)benzoic acid Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C
Reference
- Catalytic radical difluoromethoxylation of arenes and heteroarenesChemical Science, 2019, 10(11), 3217-3222,
4-(Difluoromethoxy)benzoic acid Raw materials
4-(Difluoromethoxy)benzoic acid Preparation Products
4-(Difluoromethoxy)benzoic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:4837-20-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:4837-20-1)
TANG SI LEI
15026964105
2881489226@qq.com
4-(Difluoromethoxy)benzoic acid Related Literature
-
Zhihui Shao,Yujie Wang,Yaqian Liu,Qian Wang,Xiaoling Fu,Qiang Liu Org. Chem. Front. 2018 5 1248
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4837-20-1)4-(Difluoromethoxy)benzoic acid
99%
100g
233.0